Cas no 946302-88-1 (N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946302-88-1
• MF: C₁₅H₂₄N₄O₂S
• MW: 324.441661834717
• CID: 5959000
• PubChem ID: 16932301
• Update Time: 2025-07-08

N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• N-ethyl-N'-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• 946302-88-1
• AKOS024646052
• N1-ethyl-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• F2392-1210
• N-ethyl-N'-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide

• Inchi： 1S/C15H24N4O2S/c1-3-16-14(20)15(21)17-10-13(12-4-9-22-11-12)19-7-5-18(2)6-8-19/h4,9,11,13H,3,5-8,10H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key： YTDVZTILZMRZSS-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC(N1CCN(C)CC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 324.16199719g/mol
• Monoisotopic Mass: 324.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.9Ų

Additional information on N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946302-88-1)

N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide, a compound with the chemical identifier CAS No. 946302-88-1, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework, incorporating both 4-methylpiperazine and thiophene moieties, positions it as a promising candidate for further exploration in therapeutic interventions.

The structural composition of N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the 4-methylpiperazine group enhances its solubility and bioavailability, while the thiophene ring contributes to its binding affinity and metabolic stability. These features make the compound an attractive scaffold for designing novel drugs that can modulate various biological pathways.

In recent years, there has been a surge in research focused on developing small molecules that can interact with complex biological systems. N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide stands out in this context due to its dual functionality. The 4-methylpiperazine moiety is known for its ability to enhance receptor binding, making it particularly useful in the development of central nervous system (CNS) drugs. On the other hand, the thiophene ring is renowned for its role in stabilizing molecular structures, which is crucial for maintaining drug efficacy over time.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify potential drug candidates. N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide has been subjected to rigorous computational analysis to predict its pharmacokinetic and pharmacodynamic properties. These studies have revealed that the compound exhibits favorable interactions with several key targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is its potential application in the treatment of neurological disorders. The combination of the 4-methylpiperazine and thiophene groups allows for precise modulation of neurotransmitter systems, which is essential for addressing conditions such as depression, anxiety, and epilepsy. Preliminary studies have shown that this compound can interact with serotonin and dopamine receptors in a manner that suggests it may have therapeutic benefits without the side effects associated with traditional treatments.

The development of new drugs is often hampered by challenges related to drug resistance and off-target effects. N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide addresses these issues through its unique structural design. By incorporating both polar and non-polar regions into its molecular framework, the compound can achieve selective binding while minimizing interactions with unintended targets. This selectivity is critical for ensuring that the drug achieves its intended therapeutic effect without causing adverse reactions.

In addition to its potential in neurological applications, N-ethyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-y)l ethylethanediamide has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses without triggering systemic toxicity is particularly noteworthy.

The synthesis of N-ethyl-N'-2-(4-methylpiperazin--1 -yl)-2-(thiophen -3 -y l)ethylethanedi amide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries and catalysts has further enhanced the efficiency of the synthesis, allowing for scalable production of the compound.

Evaluation of N - eth yl -N' - 2 - ( 4 - me thy l p ip er azin - 1 - y l ) - 2 - ( thi o ph en e - 3 - y l ) eth y le than ed i am ide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated that the compound exhibits potent activity against various biological targets, including enzymes and receptors relevant to human health. In vivo studies have provided further evidence of its therapeutic potential, showing that it can modulate physiological processes without significant side effects.

The future prospects for N - eth y l -N' - 2 - ( 4 - me thy l p ip er azin - 1 - y l ) - 2 - ( thi o ph en e - 3 - y l ) eth y le than ed i am ide are vast. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this promising compound closer to clinical use.

In conclusion, N - eth y l -N' - 2 - ( 4 me thy l p ip er azin --1 --y l ) -- 2 --( thi o ph en e --3--y l ) eth y le than ed i am ide ( C A S No . 946302--88--1 ) is a remarkable molecule with significant potential in pharmaceutical chemistry . Its unique structure , characterized by th e presence o f both & lt ; s t rong & gt ; 4 methyl piperazine & lt ; / s t rong & gt ; an d & lt ; s t rong & gt ; thi o phene & lt ; / s t rong & gt ; moieties , makes it an attractive cand idate f or dr ug deve lopm ent . F urthe r re sea rch an d deve lopm ent ar e ex p ected t o re ve al more o f i ts thera peu tic po ten tial an d applicatio ns i n var ious med ic al co ndit ions . p>